N-((2-(2-fluorophenyl)-4-methylthiazol-5-yl)methyl)-5-(furan-2-yl)isoxazole-3-carboxamide

• IUPAC Name: N-[[2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl]-5-(furan-2-yl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C19H14FN3O3S/c1-11-17(27-19(22-11)12-5-2-3-6-13(12)20)10-21-18(24)14-9-16(26-23-14)15-7-4-8-25-15/h2-9H,10H2,1H3,(H,21,24)
• InChI Key: VQJGGOPXSCYTDK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=CC=C2F)CNC(=O)C3=NOC(=C3)C4=CC=CO4
• Molecular Formula: C19H14FN3O3S
• Molecular Weight: 383.4 g/mol

Description

N-((2-(2-fluorophenyl)-4-methylthiazol-5-yl)methyl)-5-(furan-2-yl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C19H14FN3O3S and its molecular weight is 383.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research in this area focuses on synthesizing and characterizing novel compounds, including various thiazole and isoxazole derivatives, for potential applications in scientific research. Studies detail the chemical synthesis routes, structural analysis, and differentiation of isomers of related compounds. These foundational aspects are crucial for developing substances with specific biological or chemical properties (McLaughlin et al., 2016).

Antimicrobial and Antifungal Activity

Several studies investigate the antimicrobial and antifungal activities of thiazole, isoxazole, and their derivatives. These compounds are synthesized and then tested for their efficacy against various bacteria and fungi strains. The findings suggest that some of these synthesized compounds exhibit significant antibacterial and antifungal properties, making them potential candidates for developing new antimicrobial agents (Dengale et al., 2019).

Antitumor Activity

Research into the antitumor properties of related compounds involves synthesizing and testing various derivatives for their ability to inhibit cancer cell growth. These studies aim to identify new therapeutic agents by exploring the antitumor potential of thiazole and isoxazole derivatives, contributing to the field of oncology and the development of cancer treatments (Matiichuk et al., 2020).

Structure-Activity Relationships

Investigations into the structure-activity relationships (SAR) of these compounds provide insights into how different substituents and structural modifications affect their biological activity. This research helps in understanding the molecular basis of the compounds' actions and guides the design of more effective derivatives for various applications, including fungicides and other bioactive agents (Banba et al., 2013).